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Compound of Interest

Compound Name: Ac-FLTD-CMK

Cat. No.: B8134386

Technical Support Center: Ac-FLTD-CMK

This technical support center provides researchers, scientists, and drug development
professionals with best practices for storing and handling the pyroptosis inhibitor, Ac-FLTD-
CMK. Below you will find troubleshooting guides and frequently asked questions to ensure the
optimal performance of this compound in your experiments.

Frequently Asked Questions (FAQSs)
Storage
e Q: How should | store the lyophilized Ac-FLTD-CMK powder?

o A: Upon receipt, the lyophilized powder should be stored at -20°C. Under these conditions,
it is stable for up to three years.[1][2] For shorter-term storage, some suppliers suggest it
can be kept at 4°C for up to six months.[3]

e Q: What is the best way to store Ac-FLTD-CMK after reconstitution?

o A: Reconstituted stock solutions should be aliquoted to avoid repeated freeze-thaw cycles
and stored at -80°C.[1][2][4] At -80°C, the solution is stable for at least one year.[1][2] For
storage up to one month, -20°C is also acceptable.[1][4]

Handling and Reconstitution
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Q: What is the recommended solvent for reconstituting Ac-FLTD-CMK?

o A: The recommended solvent is dimethyl sulfoxide (DMSO).[1][3] It is soluble in DMSO up
to 100 mg/mL.[1]

Q: Are there any special precautions | should take when using DMSO for reconstitution?

o A:Yes, itis crucial to use fresh, high-quality DMSO. Moisture-absorbing DMSO can
reduce the solubility of Ac-FLTD-CMK.[1]

Q: My compound is not dissolving properly. What should | do?

o A: If you encounter solubility issues, gentle warming and/or sonication can be used to aid
dissolution.[2][4][5] Ensure you are using fresh, anhydrous DMSO.

Q: How should | prepare working solutions for my experiments?

o A:ltis recommended to prepare working solutions freshly on the day of use.[4][5] For in
vivo experiments, a common formulation involves a stock solution in DMSO further diluted
in a vehicle such as a mix of PEG300, Tween 80, and saline.[2]

Experimental Use
e Q: At what concentration should | use Ac-FLTD-CMK in my cell-based assays?

o A: A common working concentration for cell-based assays is 10 uM.[1] However, the
optimal concentration may vary depending on the cell type and experimental conditions,
So it is advisable to perform a dose-response experiment.

e Q: Can |l use Ac-FLTD-CMK to inhibit apoptosis?

o A: No, Ac-FLTD-CMK is a specific inhibitor of inflammatory caspases (caspase-1, -4, -5,
and -11) and does not target apoptotic caspases like caspase-3.[3][4][5]

Quantitative Data Summary
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Parameter Lyophilized Powder Reconstituted Solution
Storage Temperature -20°C (long-term)[1][2][3] -80°C (long-term)[1][2][4]

4°C (short-term)[3] -20°C (short-term)[1][4]

Stability Up to 3 years at -20°C[1][2] Up to 1 year at -80°C[1][2]

12 months at -20°CJ[3] 6 months at -80°C[3][4]

6 months at 4°C[3] 1 month at -20°C[1][4]

Recommended Solvent N/A DMSO[1][3]

Solubility N/A Up to 100 mg/mL in DMSO[1]

Experimental Protocols

Reconstitution of Ac-FLTD-CMK

Allow the vial of lyophilized Ac-FLTD-CMK to warm to room temperature before opening.

o Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve the desired

stock concentration (e.g., 10 mM or 100 mg/mL).

» Vortex the vial to ensure the compound is fully dissolved. If necessary, gentle warming or

sonication can be used to aid dissolution.[2][4][5]

e Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

 Store the aliquots at -80°C for long-term storage.[1][2][4]

Visualizations
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Storage of Lyophilized Powder

Store at -20°C

Reconstitution
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:

Add fresh DMSO

:

Vortex/Sonicate to dissolve
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Aliquot into single-use tubes

:

Store at -80°C

Preparation of Working Solution

Prepare fresh working solution
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Caption: Experimental workflow for the reconstitution and storage of Ac-FLTD-CMK.
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Pyroptosis Signaling Pathway Inhibition by Ac-FLTD-CMK
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Caption: Ac-FLTD-CMK inhibits inflammatory caspases, blocking Gasdermin D cleavage and
subsequent pyroptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. selleckchem.com [selleckchem.com]

e 2. Ac-FLTD-CMK | Caspase | TargetMol [targetmol.com]

e 3. Ac-FLTD-CMK | Caspase-1/4/5 inhibitor | Probechem Biochemicals [probechem.com]
¢ 4. medchemexpress.com [medchemexpress.com]

¢ 5. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Best practices for storing and handling Ac-FLTD-CMK].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8134386#best-practices-for-storing-and-handling-ac-
fltd-cmk]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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